2-[2-Oxo-2-(1-piperidinyl)ethoxy]benzaldehyde

• IUPAC Name: 2-(2-oxo-2-piperidin-1-ylethoxy)benzaldehyde
• InChI: InChI=1S/C14H17NO3/c16-10-12-6-2-3-7-13(12)18-11-14(17)15-8-4-1-5-9-15/h2-3,6-7,10H,1,4-5,8-9,11H2
• InChI Key: KHYZSSDWPPTXEK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=CC=CC=C2C=O
• Molecular Formula: C14H17NO3
• DSSTOX Substance ID: DTXSID90560744
• Molecular Weight: 247.29 g/mol
• CAS RN: 125418-89-5

Description

2-[2-Oxo-2-(1-piperidinyl)ethoxy]benzaldehyde, also known as 2-OPB, is an aldehyde compound with a molecular formula of C11H15NO3. It is a colorless liquid with a melting point of -12.5 °C and a boiling point of 152-153 °C. 2-OPB is a versatile and important intermediate in organic synthesis, and it has found a variety of applications in scientific research.

Scientific Research Applications

Catalytic Applications in Pharmaceutical Precursors

Research has shown that piperidine, a component structurally similar to 2-[2-Oxo-2-(1-piperidinyl)ethoxy]benzaldehyde, is effective as a catalyst in the synthesis of pharmaceutical precursors. For example, piperidine facilitates the Knoevenagel condensation of benzaldehydes, leading to the creation of dihydropyridine derivatives. These derivatives are significant in medicinal chemistry, particularly as calcium channel blockers, highlighting a route for the development of pharmaceuticals through catalytic processes involving basic carbon catalysts and solvent-free conditions (Perozo-Rondón et al., 2006).

Advanced Polymer Synthesis

In the field of materials science, piperidine-based catalysis has been utilized for the novel synthesis of copolymers. These copolymers, derived from oxy ring-substituted benzaldehydes, demonstrate the versatility of piperidine in polymer chemistry. The preparation involves the Knoevenagel condensation catalyzed by piperidine, showcasing its role in creating materials with potential applications in coatings, adhesives, and other polymer technologies (Kharas et al., 2016).

Green Chemistry and Catalysis

Piperidine's role extends into green chemistry, where it acts as a catalyst in the environmentally friendly synthesis of organic compounds. For instance, its use in the selective oxidation of benzyl alcohol to benzaldehyde under mild conditions represents a sustainable approach to chemical synthesis. This process leverages piperidine's catalytic properties to facilitate reactions that are significant in the production of fragrances, pharmaceuticals, and other industrial chemicals, emphasizing the move towards more sustainable and efficient chemical processes (Li et al., 2017).